2,5-dichloro-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 2,5-dichloro-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C18H24Cl2N2OS/c19-14-1-2-17(20)16(11-14)18(23)21-12-13-3-7-22(8-4-13)15-5-9-24-10-6-15/h1-2,11,13,15H,3-10,12H2,(H,21,23)
• InChI Key: HWAHHFSTADZOHB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=C(C=CC(=C2)Cl)Cl)C3CCSCC3
• Molecular Formula: C18H24Cl2N2OS
• Molecular Weight: 387.4 g/mol

Description

2,5-dichloro-N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by its chemical name, BMT-047H, and has been the subject of numerous studies exploring its synthesis, mechanism of action, and potential applications in various fields.

Scientific Research Applications

Synthesis and Bioactivity of Benzamides and Their Metal Complexes

Research on benzamides, closely related to the compound , has led to the synthesis and characterization of novel benzamides and their copper and cobalt complexes. These compounds demonstrated significant in vitro antibacterial activity against various bacterial strains, showcasing their potential as antibacterial agents. The copper complexes exhibited enhanced activities compared to free ligands, highlighting the importance of metal coordination in bioactivity enhancement (Khatiwora et al., 2013).

Development of CCR5 Antagonists

Another area of application involves the synthesis of N-allyl-N-(1-(5-bromo-2-((4-chlorobenzyl)oxy)benzyl)piperidin-4-yl)-4-chlorobenzamide, a novel non-peptide CCR5 antagonist. This compound, through its structural design involving a piperidine ring and benzamide functionality, was aimed at treating conditions like HIV infection by blocking CCR5, a co-receptor for HIV entry into cells. The synthesis and characterization of such compounds contribute to the ongoing search for effective HIV treatment options (Bi, 2014).

Analgesic and Anti-inflammatory Agents

Benzamide derivatives have also been explored for their potential as analgesic and anti-inflammatory agents. A study synthesized novel chemical structures based on benzamide and tested them as cyclooxygenase inhibitors, revealing significant analgesic and anti-inflammatory activities. These findings underscore the therapeutic potential of benzamide derivatives in pain and inflammation management (Abu‐Hashem et al., 2020).

Antimicrobial Applications

Compounds featuring benzamide and piperidine have been investigated for their antimicrobial properties as well. Synthesis of new pyridine derivatives incorporating benzothiazoles and piperidine demonstrated variable and modest activity against bacteria and fungi, offering insights into the design of new antimicrobial agents (Patel et al., 2011).